Cas no 478049-39-7 (2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile)
478049-39-7 structure
Product Name:2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile
CAS No:478049-39-7
MF:C19H8F9N3
MW:449.272555351257
CID:854281
Update Time:2023-08-02
2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 1,8-Naphthyridine-2-acetonitrile,5,7-bis(trifluoromethyl)-alpha-[4-(trifluoromethyl)phenyl]-(9CI)
- 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile
- 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile
- 2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile
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- Inchi: 1S/C19H8F9N3/c20-17(21,22)10-3-1-9(2-4-10)12(8-29)14-6-5-11-13(18(23,24)25)7-15(19(26,27)28)31-16(11)30-14/h1-7,12H
- InChI Key: HSDUHHRMMLNVIQ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(C(C#N)C1C=CC(C(F)(F)F)=CC=1)=N2)(F)F
Computed Properties
- Exact Mass: 449.057
- Monoisotopic Mass: 449.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 31
- Rotatable Bond Count: 2
- Complexity: 670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.6
2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-[4-(trifluoromethyl)phenyl]acetonitrile Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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